Cas no 862188-30-5 (1,3-Propanediol, 1-(2,4-dichlorophenyl)-)

• Product Name: 1,3-Propanediol, 1-(2,4-dichlorophenyl)-
• CAS No: 862188-30-5
• MF: C₉H₁₀Cl₂O₂
• MW: 221.080501079559
• MDL: MFCD17171020
• CID: 1845565
• PubChem ID: 24777454
• Update Time: 2025-08-04

1,3-Propanediol, 1-(2,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(2,4-dichlorophenyl)-
• (S)-1-(2,4-Dichlorophenyl)-1,3-propanediol
• DA-02081
• F79174
• 1-(2,4-dichlorophenyl)propane-1,3-diol
• 1623780-52-8
• AB90210
• CS-0459219
• 862188-30-5
• 1-(2,4-dichlorophenyl)-1,3-Propanediol
• SY348613
• SCHEMBL3192743

• MDL： MFCD17171020
• Inchi： 1S/C9H10Cl2O2/c10-6-1-2-7(8(11)5-6)9(13)3-4-12/h1-2,5,9,12-13H,3-4H2
• InChI Key： MOOQBDRRMRDOHO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCO)O)Cl

Computed Properties

• Exact Mass: 220.006
• Monoisotopic Mass: 220.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,3-Propanediol, 1-(2,4-dichlorophenyl)-

Introduction to 1,3-Propanediol, 1-(2,4-dichlorophenyl) and Its Applications in Modern Chemical Research

1,3-Propanediol, 1-(2,4-dichlorophenyl), with the CAS number 862188-30-5, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and its potential applications in various industrial and scientific domains. The presence of both hydroxyl and chlorophenyl groups in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The compound's molecular formula can be represented as C₆H₇Cl₂O₂, reflecting its composition of carbon, hydrogen, chlorine, and oxygen atoms. The 1-(2,4-dichlorophenyl) substituent plays a crucial role in determining its chemical behavior, influencing its solubility, stability, and reactivity. These characteristics make it a versatile building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and specialty chemicals.

In recent years, 1,3-propanediol derivatives have been extensively studied for their potential in biodegradable polymers, antimicrobial agents, and as intermediates in drug synthesis. The dichlorophenyl group enhances the compound's interaction with biological targets, making it a promising candidate for medicinal chemistry applications. Researchers have explored its utility in creating novel compounds that exhibit enhanced efficacy and reduced toxicity compared to existing alternatives.

One of the most compelling aspects of 1-(2,4-dichlorophenyl)-1,3-propanediol is its role in the development of advanced materials. The compound's ability to undergo polymerization reactions has led to the creation of high-performance polymers with applications ranging from packaging to medical devices. These polymers often exhibit improved mechanical strength, thermal stability, and biodegradability—qualities that are increasingly sought after in sustainable manufacturing practices.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for active pharmaceutical ingredients (APIs). By leveraging its reactive sites, chemists can design synthetic routes that lead to novel therapeutic agents with specific biological activities. For instance, modifications of the dichlorophenyl group can alter the pharmacokinetic properties of derived compounds, potentially leading to more effective treatments for various diseases.

Recent studies have highlighted the compound's significance in green chemistry initiatives. Researchers are investigating methods to synthesize 1-(2,4-dichlorophenyl)-1,3-propanediol using environmentally friendly processes that minimize waste and reduce energy consumption. These efforts align with global trends toward sustainable chemical manufacturing and underscore the importance of developing eco-conscious alternatives.

The compound's reactivity also makes it a valuable tool in analytical chemistry. Its interaction with various probes and detectors allows researchers to develop sensitive methods for detecting trace amounts of other substances. This capability is particularly useful in environmental monitoring and forensic analysis, where precise quantification of chemical species is essential.

In conclusion,1-(2-4-dichlorophenyl)-1-3-propanediol (CAS no. 862188-30-5) represents a fascinating intersection of synthetic chemistry and applied science. Its unique structural features offer numerous opportunities for innovation across multiple industries. As research continues to uncover new applications for this compound,1-3-propanediol derivatives are likely to play an increasingly important role in shaping the future of chemical research and industrial development.